Cas no 1909319-01-2 (1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride)

• Product Name: 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride
• CAS No: 1909319-01-2
• MF: C₁₂H₁₉BrClN
• MW: 292.642961740494
• MDL: MFCD29762940
• CID: 4629001
• PubChem ID: 121553665
• Update Time: 2025-05-26

1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methylphenyl)-2,2-dimethylpropan-1-aminehydrochloride
• EN300-257328
• 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine;hydrochloride
• 1909319-01-2
• 1-(4-Bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride
• 1-(4-BROMO-3-METHYLPHENYL)-2,2-DIMETHYLPROPYLAMINE HYDROCHLORIDE
• 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride

• MDL： MFCD29762940
• Inchi： 1S/C12H18BrN.ClH/c1-8-7-9(5-6-10(8)13)11(14)12(2,3)4;/h5-7,11H,14H2,1-4H3;1H
• InChI Key： DEHMBKKNSGMCTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C(C)(C)C)N.Cl

Computed Properties

• Exact Mass: 291.039
• Monoisotopic Mass: 291.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Additional information on 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride

Introduction to 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride (CAS No. 1909319-01-2)

1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride, identified by its CAS number 1909319-01-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of amines and exhibits a unique structural framework that has garnered attention from researchers due to its potential biological activity and synthetic utility. The presence of both bromine and methyl substituents on the aromatic ring, coupled with a tertiary amine functionality, makes this molecule a versatile scaffold for further derivatization and exploration.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor in pharmaceutical formulations and biological assays. This property facilitates its use in various in vitro and in vivo studies, allowing researchers to evaluate its interactions with biological targets more effectively. The structural features of 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride suggest potential applications in the development of novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been growing interest in the exploration of aromatic amines as pharmacophores due to their ability to interact with multiple biological pathways. The brominated aromatic ring in 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride provides a handle for further chemical modifications, enabling the synthesis of analogs with tailored properties. Such modifications are crucial for optimizing drug-like characteristics such as potency, selectivity, and pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors for enzyme targets. Enzymes play a pivotal role in numerous cellular processes, and inhibiting their activity can lead to therapeutic benefits. The tertiary amine moiety in 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride can serve as a hydrogen bond acceptor or participate in salt bridge interactions with protein targets, enhancing binding affinity. This feature has been exploited in the design of inhibitors for kinases and other enzyme families.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery. The bromine atom can serve as a site for cross-coupling reactions, allowing for the introduction of diverse substituents at specific positions on the aromatic ring. This modular approach has led to the identification of several lead compounds with promising pharmacological activities. The synthesis of 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride exemplifies this strategy, showcasing its utility as a building block for more complex molecules.

The molecular framework of 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride also suggests potential applications in the field of medicinal chemistry beyond enzyme inhibition. For instance, the aromatic ring can interact with lipophilic pockets of protein targets, while the tertiary amine can engage in polar interactions. This dual functionality makes it an attractive candidate for developing multifunctional drugs that can modulate multiple pathways simultaneously.

In conclusion, 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride (CAS No. 1909319-01-2) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the presence of bromine and methyl substituents on an aromatic ring and a tertiary amine functionality, make it a valuable scaffold for synthesizing novel therapeutic agents. The compound's enhanced solubility due to its hydrochloride salt form further enhances its utility in biological studies. As research continues to uncover new applications for aromatic amines, compounds like 1-(4-bromo-3-methylphenyl)-2,2-dimethylpropan-1-amine hydrochloride are poised to play a crucial role in shaping the future of medicine.